Cas no 39815-78-6 (Methyl 3-oxoheptanoate)

• Product Name: Methyl 3-oxoheptanoate
• CAS No: 39815-78-6
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD00191568
• CID: 298435
• PubChem ID: 546075
• Update Time: 2025-04-19

Methyl 3-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-oxoheptanoate
• 3-Ketoheptanoic Acid Methyl Ester
• 3-Oxoenanthic Acid Methyl Ester
• 3-Oxoheptanoic Acid Methyl Ester
• Methyl 3-Oxoenanthate
• Methyl valerylacetate
• Heptanoic acid, 3-oxo-, methyl ester
• CZTKGERSDUGZPQ-UHFFFAOYSA-N
• AK105368
• Heptansaure-methylester
• methyl-3-oxoheptanoate
• Methyl 3-oxoheptanoate #
• KSC221G9B
• methyl 3-oxidanylideneheptanoate
• 3-Ketoenanthic acid methyl ester
• 3-oxo-heptanoic acid methylester
• 3-oxo-heptanoic acid methyl ester
• 3-Ketohep
• METHYL3-OXOHEPTANOATE

• MDL： MFCD00191568
• Inchi： 1S/C8H14O3/c1-3-4-5-7(9)6-8(10)11-2/h3-6H2,1-2H3
• InChI Key： CZTKGERSDUGZPQ-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CCCC

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not determined
• Density: 0.994 g/mL at 20 °C(lit.)
• Melting Point: 0.981 g/cm3
• Boiling Point: 95°C/10mmHg(lit.)
• Flash Point: 95 °C
• Refractive Index: 1.4280-1.4310
• PSA: 43.37000
• LogP: 1.30880
• Solubility: Not determined

Methyl 3-oxoheptanoate Security Information

• WGK Germany：-
• Safety Instruction： 24/25